![molecular formula C8H3ClF5N3 B2382966 8-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridine CAS No. 478248-92-9](/img/structure/B2382966.png)
8-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridine
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Overview
Description
[1,2,4]Triazolo[4,3-a]pyridines are a class of compounds that have been synthesized and studied for their potential applications . They are part of a larger group of compounds known as triazolopyridines, which are heterocyclic compounds containing a triazole ring fused with a pyridine ring .
Synthesis Analysis
The synthesis of [1,2,4]triazolo[4,3-a]pyridines has been achieved through various methods. One such method involves a one-pot synthesis at room temperature from easily available 2-hydrazinopyridine and substituted aromatic aldehydes . Another method involves the use of monosubstituted tetrazine or tetrazine-based fused rings as starting materials .Molecular Structure Analysis
The molecular structure of [1,2,4]triazolo[4,3-a]pyridines is characterized by a triazole ring fused with a pyridine ring . The exact structure can vary depending on the specific substituents attached to the rings.Chemical Reactions Analysis
The chemical reactions involving [1,2,4]triazolo[4,3-a]pyridines can vary widely depending on the specific substituents present on the rings. Some compounds in this class have been found to exhibit excellent detonation performance, suggesting potential applications as explosives .Physical And Chemical Properties Analysis
The physical and chemical properties of [1,2,4]triazolo[4,3-a]pyridines can vary depending on their specific structure. Some compounds in this class have been found to have excellent thermal stability and high density, suggesting potential applications as heat-resistant explosives .Scientific Research Applications
Synthesis of Fused 3-Trifluoromethyl-1,2,4-Triazoles
This compound can be used in the synthesis of fused 3-trifluoromethyl-1,2,4-triazoles . This process is facilitated through a triethylamine-promoted intermolecular [3 + 2] cycloaddition pathway . The protocol features high efficiency, good functional group tolerance, mild conditions, and easy operation .
Catalyst-Free Defluorinative Alkylation of Trifluoromethyls
The compound can be used in the catalyst-free defluorinative alkylation of trifluoromethyls . This method is attractive for building important difluoromethyl structures . However, these methods rely on the use of complex, expensive, and toxic photocatalysts and hydrogen atom transfer reagents (thiols) .
Defluorinative Functionalization Approach
The compound can be used in a defluorinative functionalization approach . This new approach tames the reactive difluoromethyl anion, enabling diverse functional group transformations .
Mechanism of Action
Target of Action
Similar [1,2,4]triazolo[4,3-a]pyrazine derivatives have been reported to inhibit c-met kinase , a protein that plays a crucial role in cellular growth, survival, and migration.
Mode of Action
Based on the known actions of similar compounds, it can be hypothesized that it may interact with its target proteins, leading to changes in their function and subsequent cellular effects .
Biochemical Pathways
Given its potential role as a kinase inhibitor, it may impact signaling pathways related to cell growth and survival .
Result of Action
Based on the known actions of similar compounds, it may lead to inhibition of cell growth and survival .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets.
Safety and Hazards
Future Directions
properties
IUPAC Name |
8-chloro-3-(difluoromethyl)-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3ClF5N3/c9-4-1-3(8(12,13)14)2-17-6(4)15-16-7(17)5(10)11/h1-2,5H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLNGYKCXIDVVRW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=NN=C(N2C=C1C(F)(F)F)C(F)F)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3ClF5N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.57 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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